Ethene propene 1-butene

To a 2000 ml polymerization apparatus dried under reduced pressure and thoroughly purged with nitrogen, 817 ml of dry hexane, 50 g of 1-butene and triisobutylaluminum (1.0 mmol) were charged at normal temperature, then the temperature inside the polymerization apparatus was elevated to 55° C., and the polymerization apparatus was pressurized with propylene to 0.70 MPa and subsequently pressurized with ethylene to 0.75 MPa. Thereafter, a toluene solution in which 0.001 mmol of di(m-trifluoromethylphenyl)methylene(3-tert-butyl-5-methylcyclopentadienyl)(2,7-ditert-butyl-fluorenyl)zirconium dichloride synthesized by Synthesis Method 7 and methylaluminoxane (manufactured by Tosoh Finechem Corp.) in terms of 0.3 mmol of aluminum were contacted, was added to the polymerization vessel, and polymerization was conducted for 25 minutes while maintaining the internal temperature at 55° C. and the total pressure at 0.75 MPa by continuously supplying ethylene. The polymerization was stopped by adding 20 ml of methanol. After depressurizing, a polymer was precipitated out of the polymerization solution in 2 L of methanol, and was dried in a vacuum at 130° C. for 12 hours. The obtained polymer was 63.1 g and the polymerization activity was 151.4 kg/mmol-cat·hr. The polymer had a composition of 69.5 mol % of propylene content, 21.5 mol % of ethylene content and 9.0 mol % of 1-butene content, and had an intrinsic viscosity [η] of 2.42 dl/g.